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Compound of Interest

Compound Name: n-Nonadecane-d40

Cat. No.: B1645123 Get Quote

An In-depth Technical Guide to n-Nonadecane-
d40
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling protocols, and technical information

for n-Nonadecane-d40 (Perdeuterated n-nonadecane), a crucial isotopically labeled

compound in advanced research and analysis.

Section 1: Safety Data Sheet (SDS) Summary
This section summarizes the key safety information for n-Nonadecane-d40. It is imperative to

consult the full Safety Data Sheet from your supplier before handling this compound.

Identification and Hazards
While comprehensive toxicological properties have not been fully investigated, n-Nonadecane-
d40 is not classified as a hazardous substance.[1][2] However, standard laboratory precautions

should always be observed. It is intended for research and development use only.[1]
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Identifier Value

Chemical Name n-Nonadecane-d40

Synonyms Nonadecane-d40, Perdeuterated nonadecane

CAS Number 39756-36-0[1][3][4]

Molecular Formula C₁₉D₄₀ or CD₃(CD₂)₁₇CD₃[1][5]

GHS Classification Not classified as hazardous[2]

First Aid Measures
Standard first aid protocols should be followed in case of exposure.[1]

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[1]

Skin Contact
Wash the affected area with soap and plenty of

water.[1]

Eye Contact
Flush eyes with water as a precautionary

measure.[1]

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person.[1]

Firefighting and Accidental Release
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Measure Protocol

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1]

Firefighting PPE
Wear a self-contained breathing apparatus if

necessary.[1]

Accidental Release

Avoid dust formation. Sweep up the spilled

material and place it in a suitable, closed

container for disposal. Prevent the product from

entering drains.[1]

Section 2: Physical and Chemical Properties
The physical and chemical data for n-Nonadecane-d40 are crucial for its proper use in

experimental setups. Data for its non-deuterated counterpart, n-Nonadecane, is often used as

a reference.

Property Value

Molecular Weight 308.77 g/mol [1][3][5]

Appearance White solid/wax[6]

Melting Point 28-32 °C (lit.)[6][7]

Boiling Point ~330 °C (lit.)[7][8][9]

Vapor Density 9.27 (vs. air)[1]

Chemical Purity ≥98%[5]

Section 3: Handling, Storage, and Experimental
Protocols
Proper handling and storage are vital to maintain the isotopic purity and stability of n-
Nonadecane-d40. As a deuterated internal standard, its integrity is paramount for accurate

quantitative analysis.
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Handling and Personal Protection
Engineering Controls: Use in a well-ventilated area. Provide appropriate exhaust ventilation

where dust may form.[1]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected

before use and disposed of properly after.[1]

Eye Protection: Use safety glasses or goggles.

Respiratory Protection: Not typically required under normal conditions. If dust is

generated, a NIOSH-approved N95 or P1 dust mask may be used.[1]

Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash

hands before breaks and at the end of the workday.[1]

Storage Conditions
To prevent degradation and maintain isotopic purity, adhere to the following storage guidelines:

Temperature: Store in a cool, dry, and well-ventilated place.[1] Long-term storage at -20°C is

often recommended, though some suppliers state room temperature is acceptable.[5][10]

Atmosphere: Store under an inert gas like argon or nitrogen to prevent oxidation and

moisture absorption.[1][10] The compound is noted to be hygroscopic.[1]

Container: Keep the container tightly closed.[1] For solutions, amber vials can protect

against photodegradation.[10]

Incompatibilities: Avoid strong oxidizing agents.[6][11]

Experimental Protocol: Use as an Internal Standard in
GC-MS Analysis
n-Nonadecane-d40 is primarily used as an internal standard (IS) for the quantification of

analytes, such as its non-deuterated analog, in complex matrices. The workflow ensures
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analytical precision and accuracy by correcting for variations during sample preparation and

analysis.

Objective: To accurately quantify the concentration of a target analyte (e.g., n-Nonadecane) in

a sample matrix.

Methodology:

Preparation of Stock Solutions:

Allow the container of neat n-Nonadecane-d40 to equilibrate to room temperature before

opening to prevent condensation.[10]

Accurately weigh a precise amount of the standard.

Dissolve it in a high-purity aprotic solvent (e.g., hexane, chloroform) using a Class A

volumetric flask to create a concentrated stock solution.[10][11]

Preparation of Working Standard and Calibration Curve:

Create a series of calibration standards by spiking known amounts of the target analyte

into blank matrix samples.

Add a fixed, known concentration of the n-Nonadecane-d40 internal standard solution to

each calibration standard and to the unknown samples.

Sample Preparation (Extraction):

The specific extraction method (e.g., liquid-liquid extraction, solid-phase extraction) will

depend on the sample matrix.

The crucial step is the addition of the n-Nonadecane-d40 internal standard to the

unknown sample before the extraction process begins. This ensures that any loss of

analyte during preparation is mirrored by a proportional loss of the internal standard.

GC-MS Analysis:

Inject the prepared samples and calibration standards into the GC-MS system.
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The gas chromatograph separates the analyte and the internal standard based on their

retention times.

The mass spectrometer detects and quantifies the ions specific to the analyte and the

deuterated internal standard.

Data Analysis:

For each injection, calculate the ratio of the peak area of the analyte to the peak area of

the n-Nonadecane-d40 internal standard.

Construct a calibration curve by plotting this response ratio against the known

concentration of the analyte in the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

response ratios from the calibration curve.

Section 4: Visualized Workflow
The following diagram illustrates the general workflow for using n-Nonadecane-d40 as an

internal standard in a quantitative analytical experiment.
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Workflow for Quantitative Analysis Using a Deuterated Internal Standard
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Caption: Experimental workflow using n-Nonadecane-d40 as an internal standard.

Section 5: Stability and Reactivity
Chemical Stability: The compound is stable under recommended storage conditions.[1]

Reactivity: It is generally unreactive but may be incompatible with strong oxidizing agents

like nitric acid.[6]

Hazardous Decomposition: When heated sufficiently or ignited, it can produce carbon oxides

(CO, CO₂).[1][6]

Hazardous Reactions: No hazardous polymerization or reactions are expected under normal

processing.[12]

Section 6: Toxicological and Ecological Information
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Toxicology: The chemical, physical, and toxicological properties have not been thoroughly

investigated.[1] No acute toxicity information is available, and it is not listed as a carcinogen

by IARC, NTP, ACGIH, or OSHA.[1][12]

Ecotoxicity: It is not expected to be persistent, bioaccumulative, or toxic (PBT).[1] However,

the product should not be allowed to enter drains or the natural environment without proper

precautions.[1][2]

Disposal: Surplus and non-recyclable solutions should be offered to a licensed disposal

company in accordance with local regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety data sheet and handling of n-Nonadecane-d40].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1645123#safety-data-sheet-and-handling-of-n-
nonadecane-d40]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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